Cas no 1377187-33-1 (tert-butyl 1-oxa-8-azaspiro4.5dec-3-ylcarbamate)

• Product Name: tert-butyl 1-oxa-8-azaspiro4.5dec-3-ylcarbamate
• CAS No: 1377187-33-1
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD22370149
• CID: 4594962
• PubChem ID: 71692397
• Update Time: 2025-06-13

tert-butyl 1-oxa-8-azaspiro4.5dec-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate
• tert-Butyl 1-oxa-8-azaspiro[4.5]decan-3-ylcarbamate
• tert-butyl N-(1-oxa-8-azaspiro[4.5]decan-3-yl)carbamate
• SCHEMBL19693134
• PS-19193
• AKOS027426392
• F78197
• CS-0273199
• DB-374390
• tert-Butyl1-oxa-8-azaspiro[4.5]decan-3-ylcarbamate
• EN300-6503789
• TERT-BUTYL N-{1-OXA-8-AZASPIRO[4.5]DECAN-3-YL}CARBAMATE
• 3-(Boc-amino)-1-oxa-8-azaspiro[4.5]decane
• 1377187-33-1
• 1,1-Dimethylethyl N-1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate
• Tert-butyl (1-oxa-8-azaspiro[4.5]decan-3-yl)carbamate
• MFCD22370149
• tert-butyl 1-oxa-8-azaspiro4.5dec-3-ylcarbamate

• MDL： MFCD22370149
• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-10-8-13(17-9-10)4-6-14-7-5-13/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key： ACUKKOFVWISMOI-UHFFFAOYSA-N
• SMILES： O1CC(CC21CCNCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.6

Additional information on tert-butyl 1-oxa-8-azaspiro4.5dec-3-ylcarbamate

Introduction to tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate (CAS No. 1377187-33-1)

tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate (CAS No. 1377187-33-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 1-oxa-8-azaspiro[4.5]decane-3-carboxamide, is characterized by its unique spirocyclic structure, which imparts it with a range of interesting chemical and biological properties.

The spirocyclic framework of tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate is particularly noteworthy due to its potential for modulating various biological targets. The presence of the tert-butyl carbamate protecting group ensures the stability and reactivity control of the amine functionality, making it an ideal intermediate for the synthesis of more complex molecules. This compound has been extensively studied for its role in the development of novel therapeutics, particularly in areas such as neurodegenerative diseases, cancer, and inflammatory disorders.

Recent advancements in the synthesis and application of tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate have highlighted its potential as a key building block in the design of bioactive molecules. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by selectively inhibiting specific enzymes involved in the inflammatory response pathway. This finding underscores the compound's versatility and its potential to address unmet medical needs.

In addition to its therapeutic applications, tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate has also been explored for its use in chemical biology research. The spirocyclic structure provides a rigid scaffold that can be functionalized with various substituents to probe protein-protein interactions and other cellular processes. This makes it a valuable tool for understanding the molecular mechanisms underlying various diseases and developing targeted therapies.

The synthesis of tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate typically involves multi-step procedures that ensure high yields and purity. One common approach involves the reaction of 1,4-dioxa-spiro[4.5]decane with an appropriate amine followed by protection with tert-butyloxycarbonyl (Boc) reagent. The resulting product can then be further modified through various chemical transformations to generate a wide array of derivatives with tailored properties.

The stability and reactivity of tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate make it an attractive candidate for use in high-throughput screening (HTS) campaigns aimed at identifying new drug leads. Its ability to form stable complexes with target proteins and its ease of modification allow researchers to rapidly screen large libraries of compounds for desired biological activities.

Furthermore, the compound's solubility properties have been optimized through various synthetic strategies, enhancing its suitability for both in vitro and in vivo studies. This is particularly important for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects.

In conclusion, tert-butyl 1-oxa-8-azaspiro[4.5]dec-3-ylcarbamate (CAS No. 1377187-33-1) represents a promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure, coupled with its stability and reactivity, makes it an invaluable tool for developing novel therapeutics and advancing our understanding of complex biological processes.